Cas no 61655-68-3 (Pyrazine, (trifluoromethyl)-, 4-oxide)

Pyrazine, (trifluoromethyl)-, 4-oxide structure
61655-68-3 structure
Product Name:Pyrazine, (trifluoromethyl)-, 4-oxide
CAS No:61655-68-3
MF:C5H3F3N2O
MW:164.085331201553
CID:471217
PubChem ID:24971974
Update Time:2025-04-19

Pyrazine, (trifluoromethyl)-, 4-oxide Chemical and Physical Properties

Names and Identifiers

    • Pyrazine, (trifluoromethyl)-, 4-oxide
    • 1-oxido-3-(trifluoromethyl)pyrazin-1-ium
    • JLAPYRNKWIEURU-UHFFFAOYSA-N
    • SCHEMBL2038530
    • 3-(trifluoromethyl)pyrazine 1-oxide
    • DTXSID90648132
    • 1-oxido-3-(trifluoromethyl)-pyrazin-1-ium
    • 61655-68-3
    • 3-(trifluoromethyl)pyrazine1-oxide
    • 1-Oxo-3-(trifluoromethyl)-1lambda~5~-pyrazine
    • Inchi: 1S/C5H3F3N2O/c6-5(7,8)4-3-10(11)2-1-9-4/h1-3H
    • InChI Key: JLAPYRNKWIEURU-UHFFFAOYSA-N
    • SMILES: FC(C1C=[N+](C=CN=1)[O-])(F)F

Computed Properties

  • Exact Mass: 164.01979
  • Monoisotopic Mass: 164.01974721g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 138
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.3
  • Topological Polar Surface Area: 38.4Ų

Experimental Properties

  • PSA: 39.83
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